Cas no 1210940-89-8 (4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal)

• Product Name: 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal
• CAS No: 1210940-89-8
• MF: C₁₁H₂₂O₂Si
• MW: 214.37668466568
• CID: 5735106
• Update Time: 2025-10-19

4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal

• Inchi： 1S/C11H22O2Si/c1-10(9-12)7-8-13-14(5,6)11(2,3)4/h7,9H,8H2,1-6H3/b10-7+
• InChI Key： NJBSCVOCUDEUBA-JXMROGBWSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC/C=C(/C=O)\C

Additional information on 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal

Recent Advances in the Study of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal (CAS: 1210940-89-8)

The compound 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal (CAS: 1210940-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel antiviral and anticancer agents. Its silyl-protected aldehyde functionality makes it a versatile building block for the construction of structurally diverse compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in multi-step synthetic routes to produce bioactive molecules with improved selectivity and potency.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions involved in cancer progression. The study reported that derivatives of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal exhibited promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing new anticancer therapeutics.

Another significant advancement comes from recent work in antiviral drug development. A 2023 study in ACS Infectious Diseases described the use of this compound in the synthesis of novel nucleoside analogs with potent activity against RNA viruses. The researchers found that modifications at the silyl-protected position of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal significantly influenced the antiviral activity of the resulting compounds, providing valuable structure-activity relationship insights for future drug design.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal. A 2022 publication in Organic Letters detailed an optimized asymmetric synthesis route that significantly improved the yield and enantiomeric purity of this compound, addressing previous challenges in its large-scale production. This advancement is particularly important for facilitating its broader application in medicinal chemistry research.

Looking forward, the unique chemical properties of 4-(1,1-Dimethylethyl)dimethylsilyloxy-2-methyl-2-butenal position it as a valuable tool in drug discovery. Current research directions include exploring its application in PROTAC (Proteolysis Targeting Chimera) technology and its potential as a warhead in covalent inhibitor design. As our understanding of this compound's reactivity and biological interactions continues to grow, it is expected to play an increasingly important role in the development of next-generation therapeutics.